![molecular formula C23H17NO4S2 B2662768 6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thieno[3,2-b]thiophene-5-carboxylic acid CAS No. 2137770-08-0](/img/structure/B2662768.png)
6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thieno[3,2-b]thiophene-5-carboxylic acid
Description
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its molecular formula, C23H17NO4S2. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon composed of three six-membered rings . Attached to this fluorene group is a carbonylamino group, which is connected to a thieno[3,2-b]thiophene group, a type of heterocyclic compound containing sulfur atoms . Finally, a carboxylic acid group is attached to the thiophene ring .Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated the utility of fluorenylmethoxycarbonyl (Fmoc) protected compounds in the synthesis of complex molecules. The Fmoc group is particularly valuable for protecting hydroxy-groups during synthesis, allowing for the selective removal in the presence of other sensitive functional groups. This characteristic makes it a staple in peptide synthesis and the creation of various organic compounds (C. Gioeli & J. Chattopadhyaya, 1982).
Application in Material Science
Compounds containing the Fmoc group and thieno[3,2-b]thiophene structures have been investigated for their potential in material science, particularly in the development of organic photovoltaic cells and OLED materials. These materials exhibit promising optical and electrical properties, making them suitable for use in electronic devices. For example, amorphous polymeric semiconductors that incorporate fluorene and thiophene units have shown potential as electron donor materials in organic photovoltaic cells due to their excellent thermal stability and photovoltaic performance (Hyojung Cha et al., 2010).
Chemical Sensing
Thieno[3,2-b]thiophene derivatives have been explored for their sensing activities. Specific lanthanide-based metal-organic frameworks incorporating methyl-substituted thieno[2,3-b]thiophene dicarboxylate ligands demonstrate gas adsorption properties and sensing capabilities towards various substances. These frameworks highlight the potential of thieno[3,2-b]thiophene-related compounds in the development of sensors and adsorption materials (Suna Wang et al., 2016).
properties
IUPAC Name |
6-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]thieno[3,2-b]thiophene-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO4S2/c25-22(26)21-17(20-19(30-21)9-10-29-20)11-24-23(27)28-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18H,11-12H2,(H,24,27)(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSPVTTXLVKOZCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=C(SC5=C4SC=C5)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]thieno[3,2-b]thiophene-5-carboxylic acid | |
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